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Compound of Interest

Compound Name: 4-[2-(Dimethylamino)propyljphenol
CAS No.: 69792-61-6
Cat. No.: B188697

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to rac-Pholedrine-d3

rac-Pholedrine-d3 is the deuterated analog of Pholedrine, a sympathomimetic amine.
Pholedrine, also known as 4-hydroxy-N-methylamphetamine, acts as an a-adrenergic agonist
and is a metabolite of methamphetamine[1][2][3]. The introduction of three deuterium atoms on
the N-methyl group of Pholedrine creates a stable isotope-labeled internal standard, which is
essential for quantitative analysis by mass spectrometry. The mass shift of +3 amu allows for
the accurate differentiation between the labeled standard and the unlabeled analyte in complex

biological matrices.

Core Physical and Chemical Properties

The fundamental characteristics of rac-Pholedrine-d3 are summarized in the table below.
These properties are critical for the accurate preparation of standards, understanding its
behavior in various analytical systems, and ensuring its proper storage and handling.
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Property Value Source(s)
4-[2-

Chemical Name (trideuteriomethylamino)propyl]  [4][5]
phenol
4-[2-

(Trideuteriomethylamino)propyl
]phenol, Pholedrine-D3 (N-

Synonyms methyl-D3), rac-Pholedrine-d3,  [4]
p-Hydroxymethamphetamine-
d3 (N-methyl-d3), 4-[2-(Methyl-
d3-amino)propyl]lphenol
CAS Number 1286498-19-8 [415116117]
Molecular Formula C10H12D3NO [5]
Molecular Weight 168.25 g/mol [5]
Off-white to light brown solid
(based on the hydrochloride
Appearance [1]

salt of the unlabeled

compound)

Isotopic Purity

Typically =298% (Ds); specific
details should be obtained
from the Certificate of Analysis

provided by the supplier.

Storage Temperature

4°C (solid); -20°C to -80°C (in

solution)

In-Depth Analysis of Physical Characteristics
Appearance and Form

As a neat material, rac-Pholedrine-d3 is expected to be a solid, with a color ranging from off-

white to light brown[1]. This is consistent with the appearance of its non-deuterated

counterpart, Pholedrine hydrochloride. The physical form is an important consideration for

handling and weighing the compound for the preparation of stock solutions.
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Solubility Profile

While specific quantitative solubility data for rac-Pholedrine-d3 is not readily available in the
literature, its structural similarity to other phenethylamine derivatives suggests solubility in a
range of organic solvents. It is commercially available as a 1 mg/mL solution in methanol,
indicating good solubility in this solvent[5]. Based on the properties of similar compounds, it is
anticipated to be soluble in other polar organic solvents such as ethanol and acetonitrile[8][9].
For non-polar organic solvents, the solubility is expected to be limited. Due to its phenolic
hydroxyl group and the amine moiety, the solubility of rac-Pholedrine-d3 will be pH-dependent
in agueous solutions.

Storage and Stability

The stability of rac-Pholedrine-d3 is a critical factor for maintaining its integrity as a reference
standard. The presence of a phenolic hydroxyl group makes the molecule susceptible to
oxidation[10]. Therefore, it is recommended to store the solid material at 4°C, sealed from
atmospheric moisture and light[1].

For solutions, particularly those prepared in organic solvents like methanol, long-term storage
at low temperatures (-20°C to -80°C) is advised to minimize degradation[1]. Studies on similar
amphetamine derivatives have shown good stability in urine samples when stored at 4°C and
-20°C for extended periods[11]. However, the stability in different biological matrices should be
empirically determined. It is also advisable to minimize freeze-thaw cycles of solutions.

Experimental Protocol: Purity Assessment by HPLC-
MS/MS

To ensure the identity and purity of rac-Pholedrine-d3, a robust analytical method is required.
High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-
MS/MS) is the method of choice for this purpose. The following protocol is adapted from
established methods for the analysis of Pholedrine[12].

Step-by-Step Methodology

o Standard Preparation:
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o Accurately weigh a small amount of rac-Pholedrine-d3 and dissolve it in methanol to
prepare a stock solution of 1 mg/mL.

o Perform serial dilutions of the stock solution with the initial mobile phase composition to
prepare working standards at appropriate concentrations (e.g., 1 pg/mL).

o Chromatographic Separation:

o HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and
column oven.

o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 pum particle size) is
suitable for retaining and separating the analyte from potential impurities.

o Mobile Phase A: 5 mM ammonium acetate in water.
o Mobile Phase B: Methanol.

o Gradient Elution: A gradient elution is employed to ensure the efficient separation of the
analyte from any closely eluting impurities. A typical gradient would start with a low
percentage of Mobile Phase B, which is then increased over the course of the run to elute
the analyte.

o Flow Rate: 0.3 mL/min.
o Column Temperature: 40°C.
o Injection Volume: 5 pL.

e Mass Spectrometric Detection:

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

o lonization Mode: Positive ESI.

o Multiple Reaction Monitoring (MRM): For the highest selectivity and sensitivity, MRM is
used. The precursor ion for rac-Pholedrine-d3 is m/z 169.1. A characteristic product ion is
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selected for monitoring (e.g., m/z 107.1, corresponding to the loss of the deuterated
methylamino-propyl side chain).

o Source Parameters: Optimize source parameters such as capillary voltage, source
temperature, and gas flows to achieve the best signal intensity for rac-Pholedrine-d3.

Causality Behind Experimental Choices

C18 Column: The non-polar nature of the C18 stationary phase provides good retention for
the moderately polar rac-Pholedrine-d3 molecule.

Ammonium Acetate Buffer: The use of a volatile buffer like ammonium acetate is crucial for
compatibility with mass spectrometry, as it prevents the formation of non-volatile salt
deposits in the ion source.

Gradient Elution: This allows for the effective separation of the target analyte from any
potential impurities that may have different polarities.

Positive ESI: The amine group in the rac-Pholedrine-d3 structure is readily protonated,
making positive ion mode the preferred choice for sensitive detection.

MRM: This highly specific detection mode minimizes interferences from the sample matrix
and provides a high degree of confidence in the identification and quantification of the
analyte.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the analytical workflow for the purity

assessment of rac-Pholedrine-d3.
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Caption: Analytical workflow for the purity assessment of rac-Pholedrine-d3.

Conclusion

This technical guide provides a detailed overview of the core physical characteristics of rac-
Pholedrine-d3, a critical internal standard for the quantitative analysis of Pholedrine. By
understanding its fundamental properties, solubility, and stability, researchers can ensure the
accuracy and reliability of their experimental results. The provided HPLC-MS/MS protocol
offers a robust framework for the verification of the purity and identity of this important research
compound. It is imperative for researchers to always refer to the supplier's Certificate of
Analysis for lot-specific information on purity and other quality control parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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